Cas no 103556-07-6 (2-(4-Methylbenzoyl)-N-phenylhydrazinecarbothioamide)

• Product Name: 2-(4-Methylbenzoyl)-N-phenylhydrazinecarbothioamide
• CAS No: 103556-07-6
• MF: C₁₅H₁₅N₃OS
• MW: 285.364101648331
• MDL: MFCD01028837
• CID: 1141477
• PubChem ID: 1513375
• Update Time: 2025-05-23

2-(4-Methylbenzoyl)-N-phenylhydrazinecarbothioamide Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-methyl-, 2-[(phenylamino)thioxomethyl]hydrazide
• SCHEMBL19472826
• 2-(4-Methylbenzoyl)-N-phenylhydrazine-1-carbothioamide
• LS-07753
• 4-METHYL-N-[(PHENYLCARBAMOTHIOYL)AMINO]BENZAMIDE
• 1-[(4-methylbenzoyl)amino]-3-phenylthiourea
• Z33098829
• Benzoic acid, 4-methyl-, N'-[(phenylamino)carbonothioyl]hydrazide
• SB86674
• AB01316536-02
• NCGC00321367-01
• MFCD01028837
• 2-[(4-methylphenyl)carbonyl]-N-phenylhydrazinecarbothioamide
• AKOS001044427
• STK662406
• GXNCUNATVQDLMN-UHFFFAOYSA-N
• 103556-07-6
• A921416
• ALBB-024091
• CS-0315310
• 2-(4-methylbenzoyl)-N-phenylhydrazinecarbothioamide
• 2-(4-Methylbenzoyl)-N-phenylhydrazinecarbothioamide

• MDL： MFCD01028837
• Inchi： 1S/C15H15N3OS/c1-11-7-9-12(10-8-11)14(19)17-18-15(20)16-13-5-3-2-4-6-13/h2-10H,1H3,(H,17,19)(H2,16,18,20)
• InChI Key： GXNCUNATVQDLMN-UHFFFAOYSA-N
• SMILES： S=C(NNC(C1C=CC(C)=CC=1)=O)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 285.09375
• Monoisotopic Mass: 285.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 85.2Ų

Experimental Properties

• PSA: 53.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 2-(4-Methylbenzoyl)-N-phenylhydrazinecarbothioamide

Introduction to 2-(4-Methylbenzoyl)-N-phenylhydrazinecarbothioamide (CAS No. 103556-07-6)

2-(4-Methylbenzoyl)-N-phenylhydrazinecarbothioamide, identified by the chemical identifier CAS No. 103556-07-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the hydrazinecarbothioamide class, a structural motif known for its versatile applications in drug discovery and development. The presence of both benzoyl and phenyl groups, along with the hydrazinecarbothioamide moiety, imparts unique chemical properties that make it a promising candidate for further exploration in synthetic chemistry and bioactivity studies.

The structure of 2-(4-Methylbenzoyl)-N-phenylhydrazinecarbothioamide features a benzoyl group attached to a nitrogen atom, which is further linked to a phenyl group and a hydrazinecarbothioamide moiety. This arrangement suggests potential interactions with biological targets, making it an attractive scaffold for designing novel therapeutic agents. The molecular geometry and electronic distribution of this compound are critical factors that influence its reactivity and binding affinity, aspects that are extensively studied in computational chemistry and experimental pharmacology.

In recent years, there has been a growing interest in hydrazine derivatives due to their reported bioactivity across various disease pathways. The hydrazinecarbothioamide functional group, in particular, has been implicated in the development of compounds with antimicrobial, anti-inflammatory, and anticancer properties. Research has demonstrated that such derivatives can modulate enzyme activity and interfere with signaling pathways relevant to human health. The 4-Methylbenzoyl substituent in 2-(4-Methylbenzoyl)-N-phenylhydrazinecarbothioamide may enhance its solubility and metabolic stability, factors that are crucial for pharmaceutical applications.

Current studies in the field of medicinal chemistry highlight the importance of optimizing molecular structures to achieve desired pharmacokinetic profiles. The phenyl group in this compound contributes to its hydrophobic character, which can influence membrane permeability and target binding. Additionally, the thioamide moiety introduces a polar region that may enhance interactions with polar biological targets. These features make 2-(4-Methylbenzoyl)-N-phenylhydrazinecarbothioamide a compelling subject for further investigation.

The synthesis of 2-(4-Methylbenzoyl)-N-phenylhydrazinecarbothioamide involves multi-step organic reactions, typically starting from commercially available precursors such as 4-methylbenzoic acid and phenylhydrazine. The introduction of the hydrazinecarbothioamide group requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, allowing researchers to explore derivatives of this compound more extensively.

In the realm of drug discovery, computational modeling plays a pivotal role in predicting the bioactivity of new compounds. Molecular docking studies have been employed to assess how 2-(4-Methylbenzoyl)-N-phenylhydrazinecarbothioamide interacts with potential targets such as enzymes and receptors. These simulations provide insights into binding affinities and possible mechanisms of action, guiding experimental design and optimization efforts. Preliminary results suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses.

Experimental validation through biochemical assays is essential to confirm computational predictions. In vitro studies have begun to explore the biological activity of 2-(4-Methylbenzoyl)-N-phenylhydrazinecarbothioamide, focusing on its interaction with relevant biomarkers. Early findings indicate potential therapeutic relevance, particularly in conditions where modulation of inflammatory pathways is desired. However, further research is needed to fully elucidate its mechanism of action and assess its safety profile.

The pharmaceutical industry continually seeks innovative compounds to address unmet medical needs. Compounds like 2-(4-Methylbenzoyl)-N-phenylhydrazinecarbothioamide represent promising leads that could be developed into novel treatments. The integration of synthetic chemistry with biophysical techniques offers a robust approach to discovering molecules with therapeutic potential. As research progresses, it is expected that derivatives of this compound will be synthesized and tested for their efficacy in preclinical models.

Future directions in the study of 2-(4-Methylbenzoyl)-N-phenylhydrazinecarbothioamide include exploring its pharmacokinetic properties and developing analogs with enhanced bioactivity. Structural modifications can be made to optimize solubility, metabolic stability, and target specificity. Collaborative efforts between academic researchers and industry scientists will be crucial in translating laboratory findings into clinical applications.

The broader significance of hydrazine derivatives in medicinal chemistry underscores the importance of compounds like 2-(4-Methylbenzoyl)-N-phenylhydrazinecarbothioamide (CAS No. 103556-07-6). Their unique structural features offer opportunities for designing molecules with tailored biological activities. As our understanding of disease mechanisms evolves, so too will our ability to develop targeted therapies based on these versatile chemical scaffolds.